Cas no 945976-43-2 (LP 533401)

LP 533401 structure
LP 533401 structure
Product Name:LP 533401
CAS No:945976-43-2
MF:C27H22F4N4O3
MW:526.482200145721
CID:2086253
PubChem ID:44560455
Update Time:2024-10-25

LP 533401 Chemical and Physical Properties

Names and Identifiers

    • LP 533401
    • HMS3749G13
    • 2-Amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]pr
    • LP-533401
    • 4-[2-Amino-6-[2,2,2-trifluoro-1-(3′-fluoro[1,1′-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine (ACI)
    • L
    • (2S)-2-Amino-3-(4-(2-imino-6-(2,2,2-trifluoro-1-(3′-fluoro-[1,1′-biphenyl]-4-yl)ethoxy)-2,3-dihydropyrimidin-4-yl)phenyl)propanoic acid
    • G14027
    • BCP19309
    • LP-533401 (free base)
    • CS-7843
    • VMB97643
    • LP 533401;LP-533401
    • (2S)-2-amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]propanoic acid
    • (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(4-(3-fluorophenyl)phenyl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
    • LP533401
    • CHEMBL511275
    • MS-29740
    • (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluoro-[1,1'-biphenyl]-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
    • L-Phenylalanine, 4-[2-amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-; 4-[2-Amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine; LP 533401; LP-533401
    • GTPL11405
    • HY-15849
    • AKOS040741971
    • (2S)-2-Amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluorobiphenyl-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
    • SCHEMBL307901
    • BDBM50019143
    • 945976-43-2
    • Inchi: 1S/C27H22F4N4O3/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35)/t21-,24?/m0/s1
    • InChI Key: JZWUKILTKYJLCN-XEGCMXMBSA-N
    • SMILES: O(C1N=C(N)N=C(C2C=CC(C[C@H](N)C(=O)O)=CC=2)C=1)C(C1C=CC(C2C=CC=C(F)C=2)=CC=1)C(F)(F)F

Computed Properties

  • Exact Mass: 526.16280322g/mol
  • Monoisotopic Mass: 526.16280322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 124

LP 533401 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

LP 533401 Pricemore >>

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LP 533401 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile ,  Water ;  7 min, 150 °C; cooled
Reference
Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders
Shi, Zhi-Cai; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ;  5 h, 50 °C; cooled
1.3 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile ,  Water ;  7 min, 150 °C; cooled
Reference
Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders
Shi, Zhi-Cai; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687

Production Method 3

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  15 min, 0 °C; 30 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ;  10 min, rt; 3 h, reflux; cooled
1.3 Reagents: Water
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ;  5 h, 50 °C; cooled
2.3 Reagents: Sodium chloride Solvents: Water
3.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile ,  Water ;  7 min, 150 °C; cooled
Reference
Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders
Shi, Zhi-Cai; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, rt
1.2 Reagents: Water
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  15 min, 0 °C; 30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ;  10 min, rt; 3 h, reflux; cooled
2.3 Reagents: Water
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt
3.2 Solvents: Tetrahydrofuran ;  5 h, 50 °C; cooled
3.3 Reagents: Sodium chloride Solvents: Water
4.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile ,  Water ;  7 min, 150 °C; cooled
Reference
Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders
Shi, Zhi-Cai; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687

LP 533401 Raw materials

LP 533401 Preparation Products

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